Inhibitors
An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0005327 | ZLJ-6 | C13H17N3O6S2 | |
| VC0007038 | Ldl-IN-3 | C24H36O3Si | |
| VC0006602 | NOT Receptor Modulator 1 | C22H19ClN2O | |
| VC0004780 | RWJ52353 | C11H10N2S | |
| VC0001574 | Imazapic | 104098-48-8 | C14H17N3O3 |
| VC0001826 | Cefozopran | 113359-04-9 | C19H17N9O5S2 |
| VC0002402 | Benzenesulfonamide, 4-amino-N-(4-methyl-2-pyrimidinyl)-, sodium salt (1:1) | 127-58-2 | C11H12N4NaO2S |
| VC0002398 | Sivelestat | 127373-66-4 | C20H22N2O7S |
| VC0002975 | Sodium Nitroprusside | 14402-89-2 | C5FeN6O.2Na C5FeN6Na2O |
| VC0003064 | Maropitant | 147116-67-4 | C32H40N2O |
| VC0003074 | Pitavastatin | 147511-69-1 | C25H24FNO4 |
| VC0006337 | Fluacrypyrim | 229977-93-9 | C20H21F3N2O5 |
| VC0004446 | Apomorphine Hydrochloride | 314-19-2 | C34H38Cl2N2O5 |
| VC0005337 | 6-Aminonicotinamide | 329-89-5 | C6H7N3O |
| VC0006837 | Val-Phe | 3918-92-1 | C14H20N2O3 |
| VC0006689 | SB-399885 hydrochloride | 402713-81-9 | C18H22Cl3N3O4S |
| VC0007527 | Sodium 3-(N-ethyl-3-methylanilino)propanesulfonate | 40567-80-4 | C₁₂H₁₈NNaO₃S |
| VC0005260 | Celastramycin A | 491600-94-3 | C17H18Cl3NO3 |
| VC0005928 | SSAA09E3 | 52869-18-8 | C21H13NO3 |
| VC0005398 | Apilimod | 541550-19-0 | C23H26N6O2 |
| VC0006384 | 1-{[2-(benzyloxy)phenyl]methyl}-5-methyl-2,3-dihydro-1H-indole-2,3-dione | 620931-38-6 | C23H19NO3 |
| VC0005481 | Sodium molybdate | 7631-95-0 | MoO4.2Na Na2MoO4 MoNa2O4 |
| VC0007372 | (E)-[6]-Dehydroparadol | 878006-06-5 | C₁₇H₂₄O₃ |
| VC0005936 | sn16713 | 88476-68-0 | C26H29N5O4S |
| VC0006369 | (1R,2S,10R,12R,13S,15R)-12-cyano-10-(hydroxymethyl)-8-methoxy-16-methyl-11,16-diazatetracyclo[11.2.1.02,11.04,9]hexadeca-4(9),5,7-triene-15-carboxylic acid | 96251-59-1 | C19H23N3O4 |